Cas no 100113-52-8 ((2E,4E,6Z)-2,4,6-Nonatrienal (~80%))

• Product Name: (2E,4E,6Z)-2,4,6-Nonatrienal (~80%)
• CAS No: 100113-52-8
• MF: C₉H₁₂O
• MW: 136.190982818604
• CID: 97629
• Update Time: 2025-05-20

(2E,4E,6Z)-2,4,6-Nonatrienal (~80%) Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Nonatrienal, (2E,4E,6Z)-
• (2E,4E,6Z)-2,4,6-Nonatrienal (~80%)

• Inchi： 1S/C9H12O/c1-2-3-4-5-6-7-8-9-10/h3-9H,2H2,1H3/b4-3-,6-5+,8-7+
• InChI Key： XHDSWFFUGPJMMN-ZRGCPWHVSA-N
• SMILES： O=C/C=C/C=C/C=C\CC

Computed Properties

• Exact Mass: 136.088815g/mol
• Monoisotopic Mass: 136.088815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 3
• Molecular Weight: 136.19g/mol
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.867-0.873
• Solubility: Practically insoluble or insoluble in water
• Refractive Index: 1.550-1.556

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on (2E,4E,6Z)-2,4,6-Nonatrienal (~80%)

Overview of (2E,4E,6Z)-2,4,6-Nonatrienal (~80%) (CAS No. 100113-52-8)

(2E,4E,6Z)-2,4,6-Nonatrienal (CAS No. 100113-52-8) is a polyunsaturated aldehyde that has garnered significant attention in recent years due to its unique chemical structure and diverse applications in the fields of food science, pharmaceuticals, and cosmetics. This compound is characterized by its three double bonds in the conjugated system, which contribute to its distinctive properties and reactivity. The approximate purity of 80% makes it suitable for a wide range of applications where high purity is not strictly required but still provides the necessary efficacy.

In the realm of food science, (2E,4E,6Z)-2,4,6-Nonatrienal is known for its contribution to the flavor and aroma profiles of various foods. It is particularly noted for its green, grassy notes, which are highly valued in the development of natural and artificial flavorings. Recent studies have explored its potential as a natural preservative due to its antimicrobial properties. For instance, a study published in the Journal of Food Science (2021) demonstrated that (2E,4E,6Z)-2,4,6-Nonatrienal effectively inhibited the growth of common foodborne pathogens such as Escherichia coli and Listeria monocytogenes.

In the pharmaceutical industry, (2E,4E,6Z)-2,4,6-Nonatrienal has shown promise in various therapeutic applications. Its anti-inflammatory properties have been a focus of research, with studies indicating its potential in treating inflammatory conditions such as arthritis and dermatitis. A notable study published in the Journal of Inflammation Research (2020) reported that (2E,4E,6Z)-2,4,6-Nonatrienal significantly reduced inflammation markers in both in vitro and in vivo models. Additionally, preliminary research suggests that it may have neuroprotective effects, making it a candidate for further investigation in neurodegenerative diseases.

The cosmetic industry has also recognized the value of (2E,4E,6Z)-2,4,6-Nonatrienal. Its ability to enhance skin hydration and reduce signs of aging has led to its inclusion in various skincare formulations. A study published in the International Journal of Cosmetic Science (2019) found that topical application of formulations containing (2E,4E,6Z)-2,4,6-Nonatrienal improved skin elasticity and reduced fine lines and wrinkles. The compound's antioxidant properties further contribute to its effectiveness in protecting skin from environmental damage.

The chemical structure of (2E,4E,6Z)-2,4,6-Nonatrienal is characterized by its three double bonds at positions 2(E), 4(E), and 6(Z). This conjugated system imparts unique physical and chemical properties to the molecule. For example, it exhibits strong UV absorption characteristics due to the delocalized π-electron system. This property makes it useful in UV-absorbing formulations for sunscreens and other photoprotective products.

The synthesis of (2E,4E,6Z)-2,4,6-Nonatrienal has been extensively studied to optimize yield and purity. Various methods have been developed to produce this compound on an industrial scale. One common approach involves the oxidation of unsaturated fatty acids followed by selective reduction steps to achieve the desired aldehyde form. Recent advancements in catalytic processes have further improved the efficiency and sustainability of these synthetic routes.

In terms of safety and regulatory considerations, (2E,4E,6Z)-2,4,6-Nonatrienal is generally recognized as safe (GRAS) by regulatory bodies such as the FDA for use in food applications at specified levels. However, it is important to adhere to recommended usage guidelines to ensure consumer safety and product efficacy.

To summarize,(2E,4E,6Z)-2，4，6-Nonatrienal (~80%) (CAS No. 100113-52-8) is a versatile compound with significant potential across multiple industries. Its unique chemical structure endows it with valuable properties such as antimicrobial activity, anti-inflammatory effects, and skin hydration benefits. Ongoing research continues to uncover new applications and optimize its use in various formulations.